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Fermentation Protocol for Perillic Acid Production

The table below summarizes the key fermentation conditions and results from a 2024 study on the de novo

synthesis of perillic acid in an engineered strain of Candida tropicalis [1] [2].

Parameter Specification

Production Host Engineered Candida tropicalis (Strain: GJR-EW-tLS-04C) [1] [2]

Key Genetic
Modifications

Cytoplasmic expression of a truncated limonene synthase (tLS_Ms);

overexpression of mutant gene ERG20WW; heterologous expression of CYP7176
(cytochrome P450) and CPR (NADPH cytochrome P450 reductase) genes [1] [2]

Bioreactor Scale 5-L fermenter [1] [2]

Final Product
Titer

106.69 mg/L of Perillic Acid [1] [2]

Culture
Temperature

30°C [1] [2]

pH Control Maintained at 5.5 using NH₃∙H₂O [1] [2]
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Parameter Specification

Aeration 2 vvm (volume of air per volume of liquid per minute) [1] [2]

Agitation Speed 600 rpm (0–36 h), then 800 rpm (36–156 h) [1] [2]

Carbon Source &
Feeding

Glucose concentration maintained at ~5 g/L [1] [2]

Fermentation
Duration

156 hours (6.5 days) [1] [2]

Experimental Workflow Diagram

The following diagram outlines the overall metabolic engineering and fermentation workflow based on the

study.
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Start: C. tropicalis Host Strain

Step 1: Cytoplasmic Expression
of Truncated Limonene Synthase (tLS_Ms)

Step 2: Overexpression of
Precursor Synthesis Genes

Step 3: Cytoplasmic Expression
of Mutant ERG20WW

Step 4: Heterologous Expression of
P450 (CYP7176) and Reductase (CPR)

Step 5: Controlled Fermentation
in 5-L Bioreactor

Result: Perillic Acid Production
(106.69 mg/L)

Click to download full resolution via product page

General Fermentation Troubleshooting Guide

Since detailed troubleshooting information specific to perillic acid fermentation is unavailable, the table

below outlines common bioreactor issues and general solutions based on standard fermentation practice [3].
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Problem Possible Causes Suggested Solutions

Contamination Improper sterilization; poor
aseptic technique [3]

Strictly adhere to sterilization protocols;
maintain a clean environment; monitor for

unusual growth/color [3].

Temperature
Fluctuations

Faulty heating/cooling systems;

inadequate insulation [3]

Regularly calibrate and maintain systems;

ensure proper fermenter insulation [3].

pH Imbalance Insufficient buffering;

accumulation of acidic/basic
byproducts [3]

Use media with sufficient buffering capacity;

monitor pH continuously; add buffering
agents as needed [3].

Oxygenation
Issues

Inadequate aeration/agitation;
mechanical failure [3]

Optimize aeration and agitation rates;
monitor dissolved oxygen; maintain

equipment [3].

Foaming and
Overflow

High cell density; excessive

agitation; surface-active
compounds [3]

Adjust agitation; use antifoaming agents;

consider fermenter design with adequate
headspace [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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